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Compound of Interest

Compound Name: 5-Bromo-2-methylquinoline

Cat. No.: B1281031 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-2-methylquinoline

This document provides a comprehensive overview of the safety and handling precautions for

5-Bromo-2-methylquinoline, intended for researchers, scientists, and professionals in drug

development. Due to the limited availability of data for 5-Bromo-2-methylquinoline
specifically, this guide synthesizes information from safety data sheets (SDS) of closely related

bromoquinoline and methylquinoline isomers to present the best available guidance. All

procedures involving this chemical should be conducted following a thorough, site-specific risk

assessment.

Section 1: Hazard Identification and Classification
5-Bromo-2-methylquinoline and its isomers are classified as hazardous. The primary

concerns include irritation to the skin and eyes, potential for acute toxicity if swallowed, and

respiratory irritation.[1][2][3][4][5]

Table 1: GHS Hazard and Precautionary Statements for Bromoquinoline Analogs
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Code Statement Classification Source(s)

Hazard Statements

(H-Codes)

H302 Harmful if swallowed.
Acute Toxicity, Oral

(Category 4)
[3][4][5]

H312
Harmful in contact

with skin.

Acute Toxicity, Dermal

(Category 4)
[2][5]

H315 Causes skin irritation.

Skin

Corrosion/Irritation

(Category 2)

[1][2][3][5]

H317
May cause an allergic

skin reaction.

Skin Sensitization

(Category 1)
[3]

H318
Causes serious eye

damage.

Serious Eye

Damage/Eye Irritation

(Category 1)

[3][4]

H319
Causes serious eye

irritation.

Serious Eye

Damage/Eye Irritation

(Category 2A)

[1][2][5][6]

H332 Harmful if inhaled.

Acute Toxicity,

Inhalation (Category

4)

[2]

H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

Respiratory

Sensitization

(Category 1)

[3]

H335
May cause respiratory

irritation.

Specific target organ

toxicity — single

exposure (Category 3)

[2][3][5][6]

Precautionary

Statements (P-Codes)
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P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

Prevention [2][3][5][6][7]

P264
Wash skin thoroughly

after handling.
Prevention [4][6][7]

P270

Do not eat, drink or

smoke when using

this product.

Prevention [4][7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Prevention [2][3][4][5][6][7]

P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

Response [2][5]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

Response [1][2][6][7]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

Response [2][6][7]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Response [1][2][6]

P405 Store locked up. Storage [5][6][7]
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P501

Dispose of

contents/container to

an approved waste

disposal plant.

Disposal [4][5][6]

Section 2: Toxicological Information
Specific quantitative toxicological data for 5-Bromo-2-methylquinoline is not readily available.

The information below is based on classifications of related compounds and indicates potential

hazards.

Table 2: Summary of Toxicological Data
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Endpoint Result Species Source(s)

Acute Toxicity (Oral)

Category 4: Harmful if

swallowed. No

quantitative LD50 data

available.

Rat (by analogy) [2][3][4][5][8]

Acute Toxicity

(Dermal)

Category 4: Harmful in

contact with skin. No

quantitative LD50 data

available.

Rabbit (by analogy) [2][5][8]

Acute Toxicity

(Inhalation)

Category 4: Harmful if

inhaled. No

quantitative LC50 data

available.

Data not available [2]

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation.
Data not available [1][2][3][5]

Serious Eye

Damage/Irritation

Category 1 or 2A:

Causes serious eye

damage or irritation.

Data not available [1][2][3][4][5][6]

Respiratory or Skin

Sensitization

May cause

sensitization if inhaled

or on skin.

Data not available [3]

Germ Cell

Mutagenicity

Based on available

data, classification

criteria are not met.

Data not available [5]

Carcinogenicity

Data for quinoline

supports a

carcinogenicity

classification; data for

methylquinoline

isomers is insufficient.

Data not available [8]

Reproductive Toxicity Based on available

data, classification

Data not available [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/product/aldrich/649279
https://aksci.com/sds/6728AB_SDS.pdf
https://www.cpachem.com/msds?num=SB20770&dnl=sd_-_2-Methylquinoline_%5BCAS_91-63-4%5D_%28SB20770%29_%28EU%29.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Quinolines_Human%20health%20tier%20II%20assessment.pdf
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.cpachem.com/msds?num=SB20770&dnl=sd_-_2-Methylquinoline_%5BCAS_91-63-4%5D_%28SB20770%29_%28EU%29.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Quinolines_Human%20health%20tier%20II%20assessment.pdf
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/product/aldrich/649279
https://www.cpachem.com/msds?num=SB20770&dnl=sd_-_2-Methylquinoline_%5BCAS_91-63-4%5D_%28SB20770%29_%28EU%29.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/product/aldrich/649279
https://aksci.com/sds/6728AB_SDS.pdf
https://www.cpachem.com/msds?num=SB20770&dnl=sd_-_2-Methylquinoline_%5BCAS_91-63-4%5D_%28SB20770%29_%28EU%29.pdf
https://aksci.com/sds/9166DK_SDS.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/649279
https://www.cpachem.com/msds?num=SB20770&dnl=sd_-_2-Methylquinoline_%5BCAS_91-63-4%5D_%28SB20770%29_%28EU%29.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Quinolines_Human%20health%20tier%20II%20assessment.pdf
https://www.cpachem.com/msds?num=SB20770&dnl=sd_-_2-Methylquinoline_%5BCAS_91-63-4%5D_%28SB20770%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


criteria are not met.

STOT-Single

Exposure

Category 3: May

cause respiratory

irritation.

Data not available [2][3][5]

STOT-Repeated

Exposure

Based on available

data, classification

criteria are not met.

Data not available [5][8]

Section 3: Physical and Chemical Properties
Table 3: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₁₀H₈BrN [9]

Molecular Weight 222.08 g/mol [9]

Appearance Assumed to be a solid. [3]

Melting Point
43-48 °C (for 5-

Bromoquinoline)

Flash Point
>110 °C / >230 °F (for 5-

Bromoquinoline)

Water Solubility No data available.

Stability

No data available, but likely

stable under recommended

storage conditions.

[10]

Section 4: Handling and Storage
Precautions for Safe Handling:

Engineering Controls: Use only in a well-ventilated area, preferably within a certified

chemical fume hood.[2][6][7] Ensure safety shower and eyewash stations are accessible.[7]
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Personal Precautions: Avoid all personal contact, including inhalation of dust or fumes.[11]

Avoid contact with skin, eyes, and clothing.[1][6]

Hygiene Measures: Wash hands thoroughly after handling.[1][6] Do not eat, drink, or smoke

in work areas.[4][7] Launder contaminated clothing before reuse.[1][11]

Conditions for Safe Storage:

Container: Keep the container tightly closed and securely sealed.[1][6][7]

Environment: Store in a cool, dry, and well-ventilated place.[1][6][7]

Incompatibilities: Store away from incompatible materials and sources of ignition.[6][7]

Section 5: Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure and must be worn when

handling this compound.

Table 4: Recommended Personal Protective Equipment
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Category Item Standard(s) Purpose Source(s)

Eye/Face

Protection

Safety glasses

with side-shields

or chemical

safety goggles.

ANSI Z87.1, EN

166

Protects against

splashes and

dust.

[10][12][13]

Face shield

(worn over

goggles).

Required for

splash hazards.
[12]

Skin Protection

Chemical-

resistant,

impervious

gloves (e.g.,

nitrile).

ASTM D6319,

EN 374

Prevents skin

contact.
[1][2][7][12][13]

Protective

clothing (lab

coat).

Protects skin and

personal

clothing.

[1][12]

Closed-toe

shoes.

Protects feet

from spills.
[12]

Respiratory

Protection

NIOSH-approved

respirator (e.g.,

N95 dust mask).

NIOSH (US)

Use if ventilation

is inadequate or

dust is

generated.

[1][3][7]

Section 6: First Aid Measures
Immediate action is required in case of exposure.

Table 5: First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.echemi.com/sds/5-bromo-8-methoxy-2-methyl-quinoline-pd180727137498.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_8_bromo_6_methylquinolin_2_1h_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_6_methoxy_8_nitroquinoline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_8_bromo_6_methylquinolin_2_1h_one.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_8_bromo_6_methylquinolin_2_1h_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_6_methoxy_8_nitroquinoline.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_8_bromo_6_methylquinolin_2_1h_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_8_bromo_6_methylquinolin_2_1h_one.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/649279
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, begin

artificial respiration. Seek

immediate medical attention.

[2][4][6][7][10]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. If skin irritation

occurs, get medical advice.

[1][2][4][6][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1][2][4][6][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[2][4][6][7][10]

Section 7: Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][4][10][14]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen

bromide gas.[2][4][14]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2][4][10]

Section 8: Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[7] Ensure adequate ventilation.

Wear the full personal protective equipment described in Section 5.[1][7] Avoid breathing

dust and prevent contact with skin and eyes.[11]

Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[1]

[2][6][7]

Methods for Cleaning Up: Use dry cleanup procedures to avoid generating dust.[11] Sweep,

vacuum, or soak up with inert absorbent material and place it into a suitable, labeled

container for disposal.[1][2][6][11] Decontaminate the spill area after material pickup is

complete.[7]

Section 9: Experimental Protocols
The source documents for this guide, primarily Safety Data Sheets, provide hazard

classifications and safety recommendations. They do not contain detailed experimental

methodologies for the toxicological or physical hazard studies upon which these classifications

are based. For such protocols, researchers should consult specialized toxicological databases

or relevant scientific literature.

Section 10: Visualized Workflow: Chemical Spill
Response
The following diagram illustrates the logical workflow for responding to an accidental release of

5-Bromo-2-methylquinoline.
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Immediate Actions

Preparation for Cleanup

Cleanup & Decontamination

Spill Discovered

Alert Personnel in Area

Evacuate Immediate Vicinity

Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain Spill with Inert Material

Collect Material into Sealed Container

Decontaminate Spill Area Dispose of Waste via
Approved Channels

Remove PPE Correctly

Click to download full resolution via product page

Caption: Logical workflow for responding to a 5-Bromo-2-methylquinoline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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